1-(2,6-Dichloro-4-nitrophenyl)-4-methylpiperazine
Overview
Description
1-(2,6-Dichloro-4-nitrophenyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C11H13Cl2N3O2 and its molecular weight is 290.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Displacement Reactions in Synthesis : Displacement reactions involving similar compounds, like 2,3-dichloro-6-nitroquinoxaline with 1-methylpiperazine, have been explored to synthesize derivatives like bis-derivatives and mono-derivatives. These reactions and their products offer insights into the structural properties and synthesis pathways of related compounds (Nagarajan et al., 1986).
Crystal Structure Analysis : The crystal structure of related compounds, such as 1-(2,6-dichloro-4-nitrophenyl)-5-amino-4-cyanopyrazole, has been determined using X-ray diffraction. This research provides valuable information on the molecular structure and potential interactions of similar compounds (Lin et al., 2008).
Chemical Synthesis and Characterization
Synthesis of Novel Compounds : Research has been conducted on the synthesis of new compounds involving 4-methylpiperazine, a similar chemical structure. This includes the creation of new carboxylic acid amides and exploration of their properties, which can inform the synthesis of related compounds (Koroleva et al., 2011).
Cyclization Reactions : Studies on cyclization reactions involving N,N-bis(2-chloroethyl)methylamine in aqueous hydrazine, leading to 1-amino-4-methylpiperazine, shed light on reaction mechanisms and pathways that could be relevant for synthesizing related compounds (Kushakova et al., 2004).
Biological and Pharmaceutical Studies
Development of Pharmacological Agents : Research into the synthesis and characterization of compounds like 4-methylpiperazine-1-carbodithioc acid and its derivatives, which demonstrate anticancer activity, highlights the potential medical applications of related compounds (Jiang et al., 2007).
Non-Linear Optical Crystals Engineering : The engineering of non-linear optical crystals using compounds like 2-methylpiperazine demonstrates potential applications in materials science. This research provides insights into the use of similar compounds in the development of advanced materials (Muthuraman et al., 1999).
Properties
IUPAC Name |
1-(2,6-dichloro-4-nitrophenyl)-4-methylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2N3O2/c1-14-2-4-15(5-3-14)11-9(12)6-8(16(17)18)7-10(11)13/h6-7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQBVYOYGIPXLPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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